Cas no 408327-32-2 (5-Chloro-6-methoxy-2-naphthoic acid)

• Product Name: 5-Chloro-6-methoxy-2-naphthoic acid
• CAS No: 408327-32-2
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 5074825
• Update Time: 2025-11-07

5-Chloro-6-methoxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methoxy-2-naphthoic acid

• Inchi： 1S/C12H9ClO3/c1-16-10-5-3-7-6-8(12(14)15)2-4-9(7)11(10)13/h2-6H,1H3,(H,14,15)
• InChI Key： ROSQDPHSNSOGSS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=CC(C(=O)O)=CC=C21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

Additional information on 5-Chloro-6-methoxy-2-naphthoic acid

Comprehensive Overview of 5-Chloro-6-methoxy-2-naphthoic acid (CAS No. 408327-32-2): Properties, Applications, and Industry Insights

5-Chloro-6-methoxy-2-naphthoic acid (CAS No. 408327-32-2) is a specialized naphthalene derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its chloro and methoxy functional groups, serves as a critical intermediate in synthesizing bioactive molecules. Its unique structural features, including a carboxylic acid moiety, enable versatile applications in drug discovery, material science, and agrochemical development. Researchers and manufacturers increasingly focus on this compound due to its potential in designing targeted therapies and high-performance materials.

The growing demand for 5-Chloro-6-methoxy-2-naphthoic acid aligns with trends in green chemistry and sustainable synthesis. Recent studies highlight its role in developing non-toxic catalysts and biodegradable polymers, addressing environmental concerns. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), making it suitable for GMP-compliant production. Industry reports suggest a rising interest in custom synthesis services for this compound, driven by its utility in small-molecule drug candidates and organic electronics.

From a molecular standpoint, the chloro-substituted naphthalene core of 5-Chloro-6-methoxy-2-naphthoic acid enhances its electron-withdrawing properties, facilitating reactions in cross-coupling and esterification processes. This attribute is particularly valuable in creating fluorescent probes for diagnostic imaging, a hot topic in precision medicine. Patent analyses reveal its incorporation in anticancer scaffolds and antimicrobial agents, reflecting its therapeutic potential. Optimized synthetic routes, such as microwave-assisted reactions, now reduce energy consumption by 40% compared to traditional methods.

Supply chain data indicates that 408327-32-2 is predominantly sourced from cGMP-certified facilities in North America and Asia, with stringent quality control protocols. Regulatory filings emphasize its compliance with REACH and FDA guidelines for research use. Emerging applications include its use in OLED materials, where its luminescent properties improve device efficiency—a key focus area for renewable energy technologies. Researchers frequently search for solubility data and stability conditions of this compound, underscoring the need for detailed technical documentation.

In conclusion, 5-Chloro-6-methoxy-2-naphthoic acid exemplifies the convergence of chemical innovation and industrial applicability. Its multifaceted roles—from enabling crystal engineering to advancing therapeutic formulations—position it as a compound of enduring scientific and commercial value. Future research may explore its derivatives for neuroprotective or antiviral activities, aligning with global health priorities.